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Introduction

Enzalutamide is a potent, second-generation nonsteroidal antiandrogen (NSAA) that targets
the androgen receptor (AR) signaling pathway. It binds to the AR with a higher affinity than
older antiandrogens like bicalutamide.[1] Enzalutamide is utilized in the treatment of castration-
resistant prostate cancer (CRPC). Its mechanism of action involves multiple steps in the AR
signaling cascade, making it an effective inhibitor of androgen-mediated cancer cell growth.[2]
[3][4] These application notes provide detailed information on the solubility of Enzalutamide and
protocols for its preparation and use in research settings.

Physicochemical and Solubility Data

Enzalutamide is a crystalline solid that is practically insoluble in water but soluble in several
organic solvents.[5][6] Proper dissolution is critical for accurate and reproducible experimental
results. The following tables summarize the key physicochemical properties and solubility data
for Enzalutamide.

Table 1: Physicochemical Properties of Enzalutamide
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Property Value
Synonym MDV3100
Molecular Formula C21H16F4N4O2S
Molecular Weight 464.4 g/mol
Appearance Crystalline solid

Storage Temperature

-20°C (as solid)

Stability

= 4 years (as solid at -20°C)

Data sourced from Cayman Chemical product information sheet.[7]

Table 2: Solubility of Enzalutamide in Common Solvents
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Solvent Solubility (approx.) Notes

Recommended for high-

Dimethyl Sulfoxide (DMSO) =50 mg/mL concentration stock solutions.

[8]

An alternative to DMSO for

Dimethylformamide (DMF) ~25 mg/mL )
stock solutions.[7]

Ethanol ~0.5 mg/mL Sparingly soluble.[7][9]
Quantitative data not
consistently available, but

Methanol Soluble )
generally more soluble than in
ethanol.[10]

Suitable for preparing working

Acetonitrile Soluble solutions for analytical
methods.[10]

Direct dissolution is not

Aqueous Buffers (e.g., PBS) Sparingly soluble recommended. Dilute from a
stock in an organic solvent.[7]

) ) A common vehicle for in vivo

Corn Oil > 2.5 mg/mL (with 10% DMSO)

studies.[8]

Solubility can be influenced by temperature, purity, and the presence of other solutes. It is
advisable to perform a small-scale test to confirm solubility in your specific experimental
conditions.

Experimental Protocols
Preparation of Stock Solutions

Materials:
e Enzalutamide powder

e Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade
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Sterile, conical polypropylene tubes (e.g., 1.5 mL or 15 mL)

Calibrated pipettes and sterile, filtered pipette tips

Vortex mixer

Analytical balance
Protocol for 10 mM Stock Solution in DMSO:

» Weighing: Accurately weigh the desired amount of Enzalutamide powder using an analytical
balance in a chemical fume hood. For 1 mL of a 10 mM stock solution, weigh 4.644 mg of
Enzalutamide (Molecular Weight = 464.4 g/mol ).

 Dissolution: Transfer the weighed powder into a sterile conical tube. Add the calculated
volume of DMSO to achieve a 10 mM concentration.

e Mixing: Vortex the solution until the Enzalutamide is completely dissolved. Gentle warming to
37°C can aid dissolution if necessary.

o Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-
thaw cycles. Store the aliquots at -20°C for short-term use (up to 1 year) or at -80°C for long-
term storage (up to 2 years).[8]

Preparation of Working Solutions for In Vitro Cell-Based
Assays

Materials:

Enzalutamide stock solution (e.g., 10 mM in DMSO)

Complete cell culture medium (e.g., RPMI-1640 with 10% FBS)

Sterile microcentrifuge tubes or 96-well plates

Calibrated pipettes and sterile, filtered pipette tips

Protocol:
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e Thawing: Thaw a single aliquot of the Enzalutamide stock solution at room temperature.

» Intermediate Dilution (Optional): For creating a wide range of concentrations, it is often
useful to first prepare an intermediate dilution (e.g., 1 mM) by diluting the 10 mM stock
solution 1:10 in cell culture medium or DMSO.

 Final Dilution: On the day of the experiment, perform serial dilutions of the stock or
intermediate solution directly into the complete cell culture medium to achieve the desired
final concentrations for treating the cells.

» Solvent Concentration Control: Ensure that the final concentration of DMSO in the cell
culture medium is consistent across all treatment groups, including the vehicle control, and is
typically kept below 0.5% to avoid solvent-induced cytotoxicity.

Preparation of Formulation for In Vivo Animal Studies

Materials:

e Enzalutamide powder

e DMSO

« PEG300

e Tween-80

e Saline (0.9% NaCl) or Corn oil

 Sterile tubes

» Vortex mixer and/or sonicator

Protocol for Oral Gavage Formulation (e.g., 2.5 mg/mL):[8]

« Initial Dissolution: Dissolve the required amount of Enzalutamide in DMSO. For a final
formulation with 10% DMSO, this will be the initial solvent.
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e Vehicle Preparation: In a separate sterile tube, prepare the vehicle by mixing the
components in the desired ratio. A common formulation is 10% DMSO, 40% PEG300, 5%
Tween-80, and 45% saline.

e Mixing: Add the components sequentially, ensuring each is fully mixed before adding the
next. For example, add the Enzalutamide in DMSO to the PEG300, vortex, then add the
Tween-80, vortex, and finally add the saline.

e Homogenization: Ensure the final solution is clear and homogenous. Sonication may be
required for some formulations.

o Administration: The formulation should be prepared fresh daily and administered to animals
via oral gavage.
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Caption: Mechanism of action of Enzalutamide on the AR signaling pathway.
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Experimental Workflow for In Vitro Evaluation of
Enzalutamide
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Caption: Workflow for evaluating Enzalutamide's effects in vitro.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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